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Introduction

Rivenprost (also known as ONO-4819) is a selective and potent agonist of the prostaglandin
E2 (PGE2) receptor EP4.[1] As a key mediator in various physiological and pathological
processes, the EP4 receptor is a promising therapeutic target in immunology, oncology, and
regenerative medicine. Rivenprost, by activating the EP4 receptor, primarily stimulates the Gs-
coupled signaling pathway, leading to an increase in intracellular cyclic AMP (CAMP) levels.[2]
[3] This signaling cascade can modulate a wide range of cellular functions, including
proliferation, apoptosis, differentiation, and inflammation.

Flow cytometry is an indispensable tool for the single-cell analysis of these Rivenprost-
mediated cellular responses. This document provides detailed application notes and protocols
for the flow cytometric analysis of cells treated with Rivenprost, focusing on apoptosis, cell
cycle progression, and immunophenotyping.

Signaling Pathway of Rivenprost

Rivenprost exerts its effects by binding to the EP4 receptor, a G-protein coupled receptor. This
binding event triggers a conformational change in the receptor, leading to the activation of the
associated Gs alpha subunit. The activated Gs alpha subunit then stimulates adenylyl cyclase
to convert ATP into cyclic AMP (cCAMP). Elevated cAMP levels, in turn, activate protein kinase A
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(PKA), which phosphorylates various downstream targets, leading to the modulation of gene
expression and cellular function.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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